5-(4-Hydroxyphenyl)cyclohexane-1,3-dione

• IUPAC Name: 5-(4-hydroxyphenyl)cyclohexane-1,3-dione
• InChI: InChI=1S/C12H12O3/c13-10-3-1-8(2-4-10)9-5-11(14)7-12(15)6-9/h1-4,9,13H,5-7H2
• InChI Key: QONVYGBSHDIBRK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)CC1=O)C2=CC=C(C=C2)O
• Molecular Formula: C12H12O3
• DSSTOX Substance ID: DTXSID30342006
• Molecular Weight: 204.22 g/mol
• CAS No.: 91963-14-3

Description

5-(4-Hydroxyphenyl)cyclohexane-1,3-dione is a chemical compound with the molecular formula C12H12O3. It has a molecular weight of 204.22.

Synthesis Analysis

Cyclohexane-1,3-dione derivatives are key structural precursors for the synthesis of various synthetically significant compounds such as 4H-chromenones, 2H-xanthenones, coumarins, enaminones, acridinedione, 1,4-dihydropyridine, and other heterocycles. The synthetic methods for cyclohexane-1,3-dione derivatives have been compiled from different precursors, mainly published in the last two decades.

Molecular Structure Analysis

The molecular structure of this compound consists of 12 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 204.22. Other specific physical and chemical properties such as melting point, boiling point, and density are not explicitly mentioned in the search results.

Scientific Research Applications

Synthesis and Molecular Structure

• Synthesis and Characterization : A compound structurally related to 5-(4-Hydroxyphenyl)cyclohexane-1,3-dione, named 5-[(3-Fluorophenyl)(2-hydroxy-6-oxocyclohex-1-en-1-yl)methyl]-6-hydroxy-1,3-dimethylpyrimidine-2,4(1H,3H)-dione, was synthesized and its molecular structure was confirmed using spectroscopic methods and X-ray crystallography (Barakat et al., 2016).

Future Directions

Cyclohexane-1,3-dione derivatives, which include 5-(4-Hydroxyphenyl)cyclohexane-1,3-dione, have been identified as potential therapeutic agents for non-small-cell lung cancer (NSCLC). The in silico rational drug design approach has led to the identification of nine lead compounds for NSCLC therapy via c-Met protein targeting.

Mechanism of Action

Target of Action

The primary target of the compound 5-(4-Hydroxyphenyl)cyclohexane-1,3-dione is the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD) . This enzyme plays a crucial role in the catabolism of tyrosine, a process that is essential for various biological functions .

Mode of Action

This compound interacts with its target, HPPD, by inhibiting its function . The inhibition of HPPD disrupts the normal catabolism of tyrosine, leading to a build-up of excess systemic tyrosine . This interaction and the resulting changes have different effects on plants and animals .

Biochemical Pathways

The inhibition of HPPD by this compound affects the tyrosine catabolism pathway . In animals, this pathway is important for the breakdown and utilization of tyrosine. In plants, HPPD operates in the cascade of photosynthesis . Therefore, the inhibition of HPPD can lead to significant downstream effects, including disruption of photosynthesis in plants .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the disruption of tyrosine catabolism . This disruption leads to a build-up of tyrosine, which can have various effects depending on the organism. For example, in plants, this can disrupt photosynthesis, while in animals, it can affect various biological functions that rely on the proper catabolism of tyrosine .

Biochemical Analysis

Biochemical Properties

5-(4-Hydroxyphenyl)cyclohexane-1,3-dione plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. One of the key interactions is with hydroxylamine, where it forms oximes or hydrazones . This reaction is crucial in organic chemistry and biochemistry for the formation of stable compounds. Additionally, this compound can undergo dibromination in alkaline medium, leading to the formation of dibromides . These interactions highlight the compound’s versatility in biochemical processes.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound’s interaction with hydroxylamine can lead to the formation of stable oximes, which can modulate gene expression and cellular metabolism . Additionally, its ability to undergo dibromination can impact cellular processes by altering the chemical environment within cells .

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. The compound can form reversible hemiketals with oxygen and irreversible oximes with nitrogen . These interactions are crucial for its biochemical activity. The formation of oximes is particularly important as it leads to the stabilization of the compound and its subsequent biochemical effects. Additionally, the compound’s ability to undergo dibromination in alkaline medium further highlights its reactivity and potential for enzyme inhibition or activation .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that the compound can form stable oximes and hydrazones, which can persist over time . Its dibromination reaction in alkaline medium can lead to the formation of dibromides, which may degrade over time . These temporal effects are crucial for understanding the long-term impact of the compound on cellular function in both in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At lower doses, the compound may exhibit minimal effects on cellular function. At higher doses, it can lead to significant biochemical changes, including enzyme inhibition or activation . Additionally, high doses of the compound may result in toxic or adverse effects, highlighting the importance of dosage optimization in experimental studies.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s ability to form oximes and hydrazones with hydroxylamine is a key metabolic pathway . Additionally, its dibromination reaction in alkaline medium is another important metabolic process . These pathways highlight the compound’s role in modulating biochemical reactions and metabolic processes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its biochemical activity. The compound can interact with transporters and binding proteins, affecting its localization and accumulation. Studies have shown that the compound can form stable oximes and hydrazones, which can be transported within cells . Additionally, its dibromination reaction can influence its distribution by altering its chemical properties .

Subcellular Localization

The subcellular localization of this compound is important for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. Its ability to form stable oximes and hydrazones can influence its localization within cells . Additionally, the compound’s dibromination reaction can affect its subcellular distribution by modifying its chemical structure .